Cas no 2639452-14-3 (2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid
• CAS No: 2639452-14-3
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• CID: 5643896
• PubChem ID: 90330204
• Update Time: 2025-06-03

2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229088
• 2-(4-{[(benzyloxy)carbonyl](methyl)amino}-N-methylbutanamido)acetic acid
• 2639452-14-3
• SCHEMBL15937185
• 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid

• Inchi： 1S/C16H22N2O5/c1-17(10-6-9-14(19)18(2)11-15(20)21)16(22)23-12-13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3,(H,20,21)
• InChI Key： VHRLVSOLLGEWDU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CCCC(N(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 322.15287181g/mol
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid

Comprehensive Overview of 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid (CAS No. 2639452-14-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid (CAS No. 2639452-14-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is increasingly being explored for its potential applications in drug development and peptide synthesis. Researchers and industry professionals are actively investigating its properties, driven by the growing demand for innovative therapeutic agents and advanced biochemical tools.

The compound's benzyloxycarbonyl (Cbz) protecting group is a critical feature, widely recognized in peptide chemistry for its ability to safeguard amino functionalities during synthetic processes. This attribute aligns with current trends in green chemistry and sustainable synthesis, as it enables more efficient and selective reactions—a topic frequently searched in academic and industrial forums. Additionally, the N-methylbutanamido moiety contributes to the molecule's stability, making it a valuable intermediate in the production of bioactive compounds.

Recent discussions in scientific communities have highlighted the importance of carboxylate-containing compounds like 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid in the development of prodrugs and targeted drug delivery systems. These applications resonate with the increasing focus on personalized medicine and precision therapeutics, which are among the most searched topics in biomedical research today. The compound's potential to enhance drug solubility and bioavailability further underscores its relevance in modern pharmacology.

From a synthetic perspective, the compound's methylamino and acetic acid functionalities offer versatile handles for further derivatization, making it a flexible building block in medicinal chemistry. This versatility is particularly valuable in the context of combinatorial chemistry and high-throughput screening—areas that continue to gain traction in drug discovery pipelines. Laboratories specializing in peptide mimetics and small molecule therapeutics are particularly interested in this compound's applications.

Quality control and analytical characterization of CAS No. 2639452-14-3 are critical considerations for researchers. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and verify structural integrity—procedures that align with the pharmaceutical industry's stringent regulatory requirements. These analytical aspects are frequently queried in scientific databases, reflecting their importance in research and development workflows.

The growing interest in bioorthogonal chemistry has also brought attention to compounds like 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid, as their functional groups may participate in selective conjugation reactions. This potential application connects with current explorations in bioconjugation techniques and imaging probes development—areas experiencing significant growth in molecular biology and diagnostic research.

As the scientific community continues to explore novel chemical entities for therapeutic and diagnostic purposes, 2-(4-{(benzyloxy)carbonyl(methyl)amino}-N-methylbutanamido)acetic acid stands out as a compound with multiple potential applications. Its structural features address several contemporary challenges in drug development, including the need for improved synthetic methodologies and enhanced drug-like properties. Future research directions may focus on optimizing its physicochemical characteristics for specific biomedical applications, potentially opening new avenues in pharmaceutical innovation.